Cas no 2171967-09-0 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid
• CAS No: 2171967-09-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6235036
• PubChem ID: 165575617
• Update Time: 2025-05-21

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid
• 2171967-09-0
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpentanamido]pentanoic acid
• EN300-1559696

• Inchi： 1S/C27H34N2O5/c1-19(26(32)29(2)17-8-7-15-25(30)31)10-9-16-28-27(33)34-18-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,19,24H,7-10,15-18H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： YEUPVWDQLMORMM-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic Acid: A Comprehensive Overview

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid is a complex organic compound with the CAS number 2171967-09-0. This compound is notable for its intricate structure and potential applications in various fields, particularly in the realm of chemical synthesis and drug development. The compound's name itself provides insight into its structural composition, with key functional groups such as the fluorenylmethoxycarbonyl (Fmoc) group and the N,2-dimethylpentanamide moiety playing significant roles in its properties and reactivity.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a similar role, potentially facilitating controlled reactions in synthetic processes. The N,2-dimethylpentanamide portion of the molecule adds complexity to the structure, introducing steric effects and influencing the compound's solubility and stability. These features make the compound a valuable tool in organic synthesis, particularly in the construction of larger molecules with specific functional groups.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of bioactive molecules, leveraging their protective properties to achieve precise control over reaction pathways. Additionally, the dimethyl substitution on the pentanamide chain has been shown to enhance stability and bioavailability in certain drug candidates.

From a structural standpoint, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid exhibits a unique balance of functional groups that make it versatile for various applications. The carboxylic acid group at one end provides acidity and potential for forming esters or amides, while the Fmoc group at the other end offers protection and reactivity control. This duality is particularly advantageous in multistep synthesis protocols where precise control over functional group reactivity is essential.

Moreover, advancements in computational chemistry have enabled researchers to predict and optimize the properties of such compounds before experimental synthesis. For example, molecular modeling studies have revealed that the Fmoc group's spatial arrangement significantly influences its ability to protect amino groups under different reaction conditions. These insights have led to improved synthetic strategies and higher yields in laboratory settings.

In terms of practical applications, this compound has shown promise in peptide synthesis and as an intermediate in pharmaceutical research. Its ability to serve as both a protective group and a reactive site makes it an invaluable building block for constructing more complex molecules. Furthermore, its stability under various reaction conditions ensures that it can be incorporated into diverse synthetic pathways without degradation.

The integration of such compounds into modern drug discovery pipelines underscores their importance in advancing medical science. By enabling precise control over molecular architecture, compounds like 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid contribute significantly to the development of novel therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidopentanoic acid (CAS No: 2171967-09) is a multifaceted organic compound with immense potential in chemical synthesis and drug development. Its unique structure combines protective functionalities with reactive sites, making it an essential tool for researchers seeking to design and synthesize complex molecules with tailored properties.